![molecular formula C17H18O3 B5877721 methyl 4-[(2,3-dimethylphenoxy)methyl]benzoate](/img/structure/B5877721.png)
methyl 4-[(2,3-dimethylphenoxy)methyl]benzoate
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Overview
Description
Methyl 4-[(2,3-dimethylphenoxy)methyl]benzoate is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as DMBA and is used as a reagent in various laboratory experiments. In
Mechanism of Action
DMBA acts by inducing DNA damage through the formation of reactive metabolites, which can lead to the formation of DNA adducts. These adducts can then lead to mutations and ultimately cancer development.
Biochemical and Physiological Effects:
DMBA exposure has been shown to cause various biochemical and physiological effects, including the induction of oxidative stress, inflammation, and DNA damage. It has been linked to the development of various types of cancer, including breast, lung, and skin cancer.
Advantages and Limitations for Lab Experiments
One advantage of using DMBA in laboratory experiments is its ability to induce tumors in animal models, which can then be used to study cancer development and potential treatments. However, one limitation is that the use of DMBA is limited to animal models and cannot be used in human studies.
Future Directions
Future research on DMBA should focus on further understanding its mechanism of action and the effects of exposure on human health. Additionally, research should explore potential treatments for DMBA-induced cancers and alternative methods for studying cancer development.
Synthesis Methods
DMBA can be synthesized through a multi-step process that involves the reaction of 2,3-dimethylphenol with benzoyl chloride and then with methyl 4-hydroxybenzoate. The resulting product is then purified through recrystallization to obtain pure DMBA.
Scientific Research Applications
DMBA has been used in various scientific research applications, including the study of DNA damage and repair mechanisms, carcinogenesis, and mutagenesis. It is commonly used in laboratory experiments to induce tumors in animal models, which can then be used to study the effects of potential cancer treatments.
properties
IUPAC Name |
methyl 4-[(2,3-dimethylphenoxy)methyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O3/c1-12-5-4-6-16(13(12)2)20-11-14-7-9-15(10-8-14)17(18)19-3/h4-10H,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGRNVXLBDXQXIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OCC2=CC=C(C=C2)C(=O)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.